Cas no 2138384-65-1 (4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide)

• Product Name: 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide
• CAS No: 2138384-65-1
• MF: C₇H₁₃N₅O
• MW: 183.211020231247
• CID: 6218813
• PubChem ID: 165479658
• Update Time: 2025-06-15

4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide
• EN300-1114627
• 2138384-65-1

• Inchi： 1S/C7H13N5O/c1-9-7(13)3-2-4-12-5-6(8)10-11-12/h5H,2-4,8H2,1H3,(H,9,13)
• InChI Key： OVSQYBVCPLZSED-UHFFFAOYSA-N
• SMILES： O=C(CCCN1C=C(N)N=N1)NC

Computed Properties

• Exact Mass: 183.11201006g/mol
• Monoisotopic Mass: 183.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide

Recent Advances in the Study of 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide (CAS: 2138384-65-1) and Its Potential Applications in Chemical Biology and Medicine

The compound 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide (CAS: 2138384-65-1) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry research. This heterocyclic amide derivative, featuring a 1,2,3-triazole moiety, has attracted significant attention due to its unique physicochemical properties and potential therapeutic applications. Recent studies have focused on elucidating its molecular interactions, biological activity profiles, and structure-activity relationships (SAR) in various disease models.

Structural analysis reveals that the 1,2,3-triazole core serves as a privileged pharmacophore, capable of forming multiple hydrogen bonds and participating in π-π stacking interactions with biological targets. The presence of both amino and amide functional groups in the molecule enhances its solubility and bioavailability while providing additional sites for chemical modification. Computational docking studies suggest that this compound exhibits favorable binding affinities to several enzyme targets involved in inflammatory pathways and oncogenic signaling.

Recent pharmacological evaluations have demonstrated that 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide shows promising inhibitory activity against protein kinases associated with tumor progression. In vitro studies using cancer cell lines revealed significant antiproliferative effects at micromolar concentrations, with particular potency against breast and colon cancer models. Mechanistic investigations indicate that the compound induces cell cycle arrest at the G2/M phase and triggers apoptosis through caspase-dependent pathways.

The compound's metabolic stability and pharmacokinetic properties have been investigated in preclinical models. Oral administration in rodent studies showed adequate absorption and distribution, with a plasma half-life suitable for therapeutic applications. Importantly, the compound demonstrated favorable safety profiles in acute toxicity studies, with no significant adverse effects observed at therapeutic doses. These findings support its potential as a lead compound for further drug development.

Current research efforts are exploring structure-activity optimization through systematic modification of the triazole ring and amide side chain. Several analogs have been synthesized to improve target selectivity and potency while maintaining favorable drug-like properties. Recent patent filings indicate growing commercial interest in this chemical scaffold, particularly for applications in oncology and autoimmune disorders.

In addition to its direct therapeutic potential, 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide has shown utility as a molecular probe for studying protein-protein interactions. Its fluorescent derivatives have been employed in Förster resonance energy transfer (FRET) assays to investigate intracellular signaling dynamics. This dual functionality as both a therapeutic agent and research tool enhances its value in chemical biology research.

Future research directions include comprehensive target deconvolution studies to identify additional molecular targets, investigation of combination therapy approaches, and development of targeted delivery systems. The compound's modular structure offers numerous opportunities for conjugation with nanoparticles or antibody-drug conjugates, potentially addressing current challenges in drug delivery and tissue specificity.

In conclusion, 4-(4-amino-1H-1,2,3-triazol-1-yl)-N-methylbutanamide represents a versatile chemical scaffold with significant potential in drug discovery and chemical biology. Its balanced physicochemical properties, demonstrated biological activities, and structural adaptability position it as an important compound for continued investigation in both academic and industrial settings. Ongoing studies are expected to further elucidate its therapeutic mechanisms and expand its applications in precision medicine.